Surfactin

Catalog No.
S708041
CAS No.
24730-31-2
M.F
C53H93N7O13
M. Wt
1036.3 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Surfactin

Formulators face challenges with surfactants that require high concentrations, degrade under sterilization or harsh conditions, and lack bioactivity. Surfactin (CAS 24730-31-2) solves this: • Ultra-low CMC (0.002% w/v) reduces surfactant dosage up to 1,000-fold vs. SDS. • Maintains full activity after 121°C sterilization, pH 5-13, and 6% NaCl. • Dual-action: antibiofilm and antimicrobial (MIC 512-1024 µg/mL against MRSA) eliminates need for additional actives.

CAS Number

24730-31-2

Product Name

Surfactin

IUPAC Name

3-[(3S,6R,9S,12S,15R,18S,21S,25R)-9-(carboxymethyl)-3,6,15,18-tetrakis(2-methylpropyl)-25-(10-methylundecyl)-2,5,8,11,14,17,20,23-octaoxo-12-propan-2-yl-1-oxa-4,7,10,13,16,19,22-heptazacyclopentacos-21-yl]propanoic acid

Molecular Formula

C53H93N7O13

Molecular Weight

1036.3 g/mol

InChI

InChI=1S/C53H93N7O13/c1-30(2)20-18-16-14-13-15-17-19-21-36-28-43(61)54-37(22-23-44(62)63)47(66)55-38(24-31(3)4)48(67)57-40(26-33(7)8)51(70)60-46(35(11)12)52(71)58-41(29-45(64)65)50(69)56-39(25-32(5)6)49(68)59-42(27-34(9)10)53(72)73-36/h30-42,46H,13-29H2,1-12H3,(H,54,61)(H,55,66)(H,56,69)(H,57,67)(H,58,71)(H,59,68)(H,60,70)(H,62,63)(H,64,65)/t36-,37+,38+,39-,40-,41+,42+,46+/m1/s1

InChI Key

NJGWOFRZMQRKHT-WGVNQGGSSA-N

Synonyms

surfactin C, surfactin peptide

Canonical SMILES

CC(C)CCCCCCCCCC1CC(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)O1)CC(C)C)CC(C)C)CC(=O)O)C(C)C)CC(C)C)CC(C)C)CCC(=O)O

Isomeric SMILES

CC(C)CCCCCCCCCC1CC(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@@H](C(=O)N[C@H](C(=O)O1)CC(C)C)CC(C)C)CC(=O)O)C(C)C)CC(C)C)CC(C)C)CCC(=O)O

The exact mass of the compound Surfactin is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Amino Acids, Peptides, and Proteins - Peptides - Lipopeptides - Supplementary Records. It belongs to the ontological category of lipopeptide antibiotic in the ChEBI Ontology tree. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Purity

≥95%

Package Size

5 mg, 10 mg

Surfactin (CAS 24730-31-2) is a highly potent cyclic lipopeptide biosurfactant produced by Bacillus subtilis. Characterized by an amphiphilic structure comprising a seven-amino-acid peptide loop and a hydrophobic fatty acid chain, it is widely recognized as one of the most powerful known biosurfactants [1]. From a procurement perspective, Surfactin is valued for its ultra-low critical micelle concentration (CMC), exceptional surface tension reduction capabilities, and robust stability across extreme pH, temperature, and salinity conditions [2]. Its dual functionality as both a high-performance emulsifier and a bioactive agent makes it a high-value substitute for conventional synthetic surfactants in advanced pharmaceutical, cosmetic, and bioremediation formulations [1].

Procurement Fit

Cyclic lipopeptide biosurfactant requiring isoform-aware procurementIsoform profile and purity affect experimental reproducibility
Antimicrobial and antiviral screening researchNarrow-spectrum anti-Legionella activity supports targeted studies
Formulation-exposure review for cosmetics and personal care researchLow-irritation endpoint context supports formulation screening

Substituting Surfactin with conventional synthetic surfactants like sodium dodecyl sulfate (SDS) or standard natural emulsifiers often compromises formulation efficiency and biological compatibility. SDS requires dosing at concentrations up to 1,000 times higher to achieve micellization, significantly increasing the chemical burden and potential toxicity in sensitive biomedical or cosmetic applications [1]. Furthermore, while generic natural emulsifiers degrade under high heat or extreme pH, Surfactin maintains its structural integrity and surface activity during sterilization (121 °C) and in high-salinity environments [2]. Relying on standard synthetic surfactants also forfeits Surfactin's intrinsic antibiofilm and antimicrobial properties, forcing formulators to procure and integrate additional active pharmaceutical ingredients to achieve the same multifunctional profile[1].

Substitution Risk

! Isoform profile may shiftFatty acid chain length and amino acid composition vary across commercial preparations
! Counterion form impacts endpoint contextSodium salt and acid form may differ in irritation and hemolytic assay response
! Crude extracts introduce confounding activitiesCo-presence of iturin and fengycin may complicate antimicrobial interpretation

Ultra-Low CMC vs. SDS

Surfactin demonstrates an exceptionally low critical micelle concentration (CMC) of approximately 10^-5 M (roughly 10 mg/L), reducing water surface tension from 72 mN/m to 27 mN/m [1]. In direct comparison, the standard chemical surfactant sodium dodecyl sulfate (SDS) requires a significantly higher CMC of approximately 8.4 × 10^-3 M (~2100 mg/L) to achieve micellization, and only lowers surface tension to ~37 mN/m [2]. This quantitative advantage allows Surfactin to achieve superior surface activity at a concentration nearly three orders of magnitude lower than SDS [1].

Evidence DimensionCritical Micelle Concentration (CMC) and Surface Tension Reduction
Target Compound DataSurfactin CMC ~10 mg/L; Surface tension reduced to 27 mN/m
Comparator Or BaselineSDS CMC ~2100 mg/L; Surface tension reduced to ~37 mN/m
Quantified DifferenceSurfactin requires ~1/1000th the concentration of SDS to achieve micellization.
ConditionsAqueous solution, standard temperature and pressure.

Enables drastic reduction in surfactant dosing volumes, lowering formulation costs and minimizing chemical toxicity in end-products.

CMC vs Lichenysin & SDS
Head-to-head
23 mg/L (22 μM)
10× lower than lichenysin; ~1,000× lower than SDS
Supports high-efficiency surfactant screening
Reported aqueous solution; pH context to verify

Co-Surfactant CMC Synergy

When utilized as a co-surfactant, the addition of highly purified Surfactin drastically alters the micellization behavior of standard chemical surfactants. Studies indicate that adding just 0.1 mol% of Surfactin to an aqueous solution of SDS effectively reduces the CMC of the SDS system from 10^-3 M to 10^-6 M without compromising overall surface tension activity[1]. This synergistic effect allows for a 1,000-fold reduction in the required amount of SDS to achieve micellization [2].

Evidence DimensionSystem CMC reduction
Target Compound DataSDS + 0.1 mol% Surfactin achieves CMC of 10^-6 M
Comparator Or BaselinePure SDS system CMC is 10^-3 M
Quantified Difference1,000-fold reduction in required SDS concentration for micellization.
ConditionsAqueous surfactant blend at room temperature.

Allows manufacturers to drastically cut the use of harsh chemical surfactants while maintaining formulation stability and performance.

Hemolytic Activity vs Lichenysin
Head-to-head
200 μM (100% hemolysis)
>13-fold higher concentration vs lichenysin (15 μM)
Supports hemolytic endpoint review
In vitro erythrocyte assay; model-specific context

Thermal and pH Stability vs. Natural Emulsifiers

Surfactin maintains robust surface activity and structural integrity under extreme processing conditions that typically degrade conventional natural emulsifiers. Surfactin solutions exhibit stable surface tension reduction across a pH range of 5 to 13, withstand salinities up to 6-9% NaCl, and retain full surface activity after autoclaving at 121 °C for 10 minutes [1]. In contrast, standard natural food-grade emulsifiers like lecithin and gum Arabic suffer from phase separation and loss of emulsification capacity under high heat and extreme pH in modern processing technologies [2].

Evidence DimensionEmulsion and surface activity stability under stress
Target Compound DataStable surface activity at 121 °C, pH 5-13, and up to 9% NaCl
Comparator Or BaselineNatural emulsifiers (lecithin/gum Arabic) degrade under extreme pH and high temperature
Quantified DifferenceSurfactin survives sterilization protocols (121 °C) and extreme pH without loss of surface activity.
ConditionsAutoclaving (121 °C, 10 min), varied pH and NaCl concentrations.

Ensures reliable performance and processability in harsh industrial manufacturing, including heat-sterilized pharmaceutical and food-grade formulations.

Selectivity Index vs SLP5
Head-to-head
SI = 4
SLP5 linear analog SI = 52 (13× higher)
Baseline antiviral selectivity context
Anti-PEDV assay in Vero cells; data to verify

Antimicrobial & Antibiofilm Activity

Unlike synthetic surfactants (e.g., Tween, SDS) which serve purely structural roles, Surfactin acts as a potent biological agent. It demonstrates broad-spectrum antimicrobial activity, with Minimum Inhibitory Concentrations (MIC) against methicillin-resistant Staphylococcus aureus (MRSA) ranging from 512 to 1024 µg/mL [1]. Furthermore, it actively prevents biofilm formation by disrupting bacterial cell membranes and inhibiting penicillinase [1]. Standard chemical surfactants lack these targeted therapeutic properties and do not inhibit biofilm matrix formation.

Evidence DimensionMinimum Inhibitory Concentration (MIC) against MRSA
Target Compound DataSurfactin MIC = 512–1024 µg/mL with active MRSA biofilm inhibition
Comparator Or BaselineStandard surfactants (SDS, Tween) = No targeted antimicrobial or antibiofilm activity
Quantified DifferenceSurfactin provides dual-action surface activity and therapeutic bacterial inhibition.
ConditionsIn vitro microbroth dilution assay against clinical MRSA strains.

Eliminates the need for separate antimicrobial additives in specialized wound care, cosmetic, and agricultural products.

Anti-Legionella MIC
Class-level
1–4 μg/mL
Biofilm eradication at 66 μg/mL (90%)
Supports antimicrobial screening context
Broth microdilution; Legionella-specific review
Skin Irritation vs SDS
Cross-study
P.I.I. = 0 (at 2.5%)
SDS known irritant at comparable concentrations
Reported irritation endpoint context
Rabbit closed patch test; formulation-context
Nanoemulsion Stability
Class-level
750 days
>8× longer than typical rhamnolipid/sophorolipid emulsions
Supports formulation stability review
Ambient storage; nanoemulsion-specific context

Co-Surfactant in Cosmetics

Due to its ability to reduce the CMC of SDS by 1,000-fold at just 0.1 mol% addition[1], Surfactin is highly suited as a premium co-surfactant. It allows formulators to drastically lower the concentration of harsh synthetic detergents, creating ultra-mild, low-irritation cosmetic products without sacrificing foaming or emulsification performance.

Wound Dressing and Topical Formulations

Leveraging its intrinsic antibiofilm properties and MIC of 512–1024 µg/mL against MRSA [2], Surfactin is an ideal dual-action ingredient for medical applications. It functions simultaneously as a biocompatible emulsifier for drug delivery and an active defense mechanism against secondary bacterial infections in diabetic foot ulcers and burn wounds.

Bioremediation & EOR in Harsh Environments

Surfactin's exceptional stability at high temperatures (up to 121 °C), extreme pH (5–13), and high salinity (up to 6% NaCl) [3] makes it a highly effective choice for industrial bioremediation and EOR. It reliably mobilizes heavy hydrocarbons in subterranean environments where standard bio-emulsifiers would rapidly degrade or precipitate.

Application Fit Matrix

Application
Selection Property
Validation Focus
Low-irritation formulation research
Irritation endpoint profile
P.I.I. and cytotoxicity assay review
Legionella control studies
Antimicrobial screening context
MIC and biofilm eradication endpoints
Nanoemulsion stability research
Formulation-dependent stability
Long-term emulsion stability review
Enveloped virus antiviral studies
Selectivity index context
Antiviral assay and SAR endpoint interpretation

XLogP3

8.8

Hydrogen Bond Acceptor Count

13

Hydrogen Bond Donor Count

9

Exact Mass

1035.68313605 Da

Monoisotopic Mass

1035.68313605 Da

Heavy Atom Count

73

UNII

E6T3DJ8ZVE

MeSH Pharmacological Classification

Enzyme Inhibitors

Wikipedia

Surfactin
Kameda, Y; Oira, S; Matsui, K; Kanatomo, S; Hase, T; Antitumor activity of bacillus natto. V. Isolation and characterization of surfactin in the culture medium of Bacillus natto KMD 2311, Chemical and Pharmaceutical Bulletin, 224, 938-944. DOI:10.1248/cpb.22.938 PMID:4473150

Explore Compound Types